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Compound of Interest

Compound Name: 3-Phenylpropionylglycine

Cat. No.: B1224394 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This document provides a comprehensive, step-by-step guide for the safe disposal of 3-
Phenylpropionylglycine, ensuring compliance with safety regulations and fostering a secure

research environment.

Chemical Profile and Hazard Overview

3-Phenylpropionylglycine is a solid organic compound.[1] While specific hazard data can

vary by supplier, it is generally classified as a combustible solid and can cause serious eye

damage.[2] Therefore, it must be handled as hazardous waste, with stringent disposal

protocols in place to mitigate risks to personnel and the environment.
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Property Data Source

Chemical Name N-(3-Phenylpropionyl)glycine [1]

CAS Number 56613-60-6 [1]

Molecular Formula C₁₁H₁₃NO₃ [1]

Physical State Solid [1]

Hazards
Combustible Solid, Causes

Serious Eye Damage (H318)
[2]

Storage Temperature 2-8°C

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This is the first line of defense against

chemical exposure.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory to protect against the risk of serious

eye damage.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4]

Body Protection: A lab coat and closed-toe shoes are required to protect against skin

contact.[3][4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of 3-
Phenylpropionylglycine.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.
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Do not mix 3-Phenylpropionylglycine with other chemical waste unless explicitly approved

by your institution's environmental health and safety (EHS) department.

It should be disposed of as a solid hazardous waste.[2][5]

Step 2: Containerization

The choice of waste container is crucial for safe storage and transport.

Use a designated, leak-proof, and compatible container for solid chemical waste.[2][4] High-

density polyethylene (HDPE) containers are a suitable option.

The container must have a secure, tight-fitting lid to prevent spills and exposure.[4]

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for safety.

Label the waste container with the words "Hazardous Waste."

Clearly identify the contents as "3-Phenylpropionylglycine."

Include the approximate quantity of the waste.

Note the date when the first of the waste was placed in the container.

Affix the appropriate hazard symbols (e.g., corrosive).

Step 4: Storage of Waste

Temporary storage of the hazardous waste container must be in a designated and controlled

area.

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2]

The storage area should be clearly marked as a hazardous waste accumulation point.

Step 5: Final Disposal
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The final disposal of 3-Phenylpropionylglycine must be conducted by a licensed hazardous

waste disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of 3-Phenylpropionylglycine in regular trash or down the drain.

[2]

The most common and recommended method for the final disposal of solid organic chemical

waste is incineration at a permitted facility.[5]

Experimental Workflow and Decision Logic
The following diagrams illustrate the procedural flow for the disposal of 3-
Phenylpropionylglycine and the decision-making process for handling chemical waste.
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Disposal Workflow for 3-Phenylpropionylglycine
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Decision Logic for Laboratory Waste Segregation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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